![molecular formula C16H21N5O3 B7351286 N-[(3R,4R)-4-methoxyoxan-3-yl]-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide](/img/structure/B7351286.png)
N-[(3R,4R)-4-methoxyoxan-3-yl]-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide
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Overview
Description
N-[(3R,4R)-4-methoxyoxan-3-yl]-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide, also known as MTAA, is a compound that has been extensively studied for its potential use in scientific research. MTAA is a tetrazole-based compound that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.
Mechanism of Action
The exact mechanism of action of N-[(3R,4R)-4-methoxyoxan-3-yl]-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide is not yet fully understood, but it is believed to work by binding to specific receptors in the body and altering the activity of various cellular pathways. This can lead to a variety of physiological effects, including changes in gene expression and protein synthesis.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the ability to modulate the activity of various enzymes and receptors in the body. These effects can lead to changes in cell growth, differentiation, and apoptosis, making this compound a valuable tool for studying a variety of biological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[(3R,4R)-4-methoxyoxan-3-yl]-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide in lab experiments is its ability to selectively target specific receptors and enzymes in the body. This can allow researchers to study specific cellular pathways and gain a better understanding of how they function. However, there are also limitations to the use of this compound, including the potential for off-target effects and the need for careful attention to detail during the synthesis process to ensure the purity of the final product.
Future Directions
There are many potential future directions for research involving N-[(3R,4R)-4-methoxyoxan-3-yl]-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide. One promising area of research involves the use of this compound as a potential treatment for cancer and other diseases. Other potential areas of research include the use of this compound as a tool for studying the mechanisms of various cellular pathways and the development of new drugs and therapies based on its unique properties.
Conclusion
Overall, this compound is a valuable tool for researchers in a variety of fields, and its unique properties make it a promising candidate for future research and development. By continuing to study the biochemical and physiological effects of this compound, researchers may be able to unlock its full potential and develop new treatments and therapies for a variety of diseases and conditions.
Synthesis Methods
N-[(3R,4R)-4-methoxyoxan-3-yl]-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis process typically involves the use of organic solvents and requires careful attention to detail to ensure that the final product is pure and of high quality.
Scientific Research Applications
N-[(3R,4R)-4-methoxyoxan-3-yl]-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide has been used extensively in scientific research as a tool for studying a variety of physiological and biochemical processes. One of the most promising areas of research involves the use of this compound as a potential treatment for various diseases, including cancer and neurological disorders.
properties
IUPAC Name |
N-[(3R,4R)-4-methoxyoxan-3-yl]-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O3/c1-11-3-5-12(6-4-11)16-18-20-21(19-16)9-15(22)17-13-10-24-8-7-14(13)23-2/h3-6,13-14H,7-10H2,1-2H3,(H,17,22)/t13-,14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOTJESINVWXYFL-ZIAGYGMSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NC3COCCC3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C2=NN(N=N2)CC(=O)N[C@@H]3COCC[C@H]3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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